Cas no 328396-69-6 (3-methyl-4-(2-methylpropoxy)aniline)

• Product Name: 3-methyl-4-(2-methylpropoxy)aniline
• CAS No: 328396-69-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1453463
• PubChem ID: 15487326
• Update Time: 2025-11-02

3-methyl-4-(2-methylpropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-4-(2-methylpropoxy)-
• 3-methyl-4-(2-methylpropoxy)aniline
• EN300-1294922
• A1-07351
• 328396-69-6
• SCHEMBL5866593

• Inchi： 1S/C11H17NO/c1-8(2)7-13-11-5-4-10(12)6-9(11)3/h4-6,8H,7,12H2,1-3H3
• InChI Key： AXBYOXQXJNHDFK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C)N)CC(C)C

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-methyl-4-(2-methylpropoxy)aniline

3-Methyl-4-(2-methylpropoxy)aniline (CAS No. 328396-69-6): A Versatile Intermediate in Specialty Chemicals

3-Methyl-4-(2-methylpropoxy)aniline (CAS No. 328396-69-6) is an important aromatic amine derivative widely used as a key intermediate in the synthesis of various specialty chemicals. This compound, with its unique molecular structure featuring both methyl and isobutoxy substituents, offers valuable properties for applications in pharmaceutical intermediates, dye synthesis, and advanced material science.

The growing demand for high-performance chemical intermediates in recent years has put 3-methyl-4-(2-methylpropoxy)aniline in the spotlight. Researchers and manufacturers are particularly interested in its potential for creating novel pharmaceutical compounds, as the structure allows for versatile modifications. The compound's electron-rich aromatic system makes it particularly useful in coupling reactions and as a building block for more complex molecules.

From a chemical properties perspective, 3-methyl-4-(2-methylpropoxy)aniline demonstrates excellent solubility characteristics in common organic solvents, which enhances its utility in various synthetic processes. The presence of both electron-donating groups (methyl and alkoxy) on the aromatic ring significantly influences its reactivity pattern, making it a preferred choice for specific electrophilic aromatic substitution reactions.

In the pharmaceutical industry, this compound has gained attention for its role in developing targeted drug molecules. Recent studies have explored its potential in creating central nervous system (CNS) active compounds, particularly due to the ability of its amine functionality to interact with biological targets. The isobutoxy group in the structure has been shown to influence lipophilicity, an important factor in drug design for optimizing blood-brain barrier penetration.

The material science field has also found applications for 3-methyl-4-(2-methylpropoxy)aniline, especially in the development of advanced polymers and functional materials. Its incorporation into polymer backbones can impart specific thermal stability and optical properties to the resulting materials. Researchers are investigating its use in creating conductive polymers for electronic applications, where the amine group can participate in doping processes.

From a synthetic chemistry standpoint, the production of 3-methyl-4-(2-methylpropoxy)aniline typically involves multi-step organic synthesis starting from readily available precursors. Modern process optimization techniques have significantly improved the yield and purity of this compound, making it more accessible for industrial applications. The development of green chemistry approaches to its synthesis has been a particular focus, aligning with the growing demand for sustainable chemical production methods.

The global market for 3-methyl-4-(2-methylpropoxy)aniline has shown steady growth, driven by increasing demand from the pharmaceutical and advanced materials sectors. Market analysts note particular interest from Asia-Pacific regions, where specialty chemical production has been expanding rapidly. Quality standards for this compound have become more stringent, with high-purity grades commanding premium prices in the market.

Recent research trends have focused on exploring derivatives of 3-methyl-4-(2-methylpropoxy)aniline with enhanced properties. Scientists are particularly interested in creating asymmetric derivatives that could have applications in chiral synthesis and catalysis. The compound's versatility as a building block continues to inspire innovation across multiple chemical disciplines.

For laboratories and industrial users working with 3-methyl-4-(2-methylpropoxy)aniline, proper handling procedures and storage conditions are essential to maintain its stability and performance characteristics. While not classified as hazardous under normal conditions, standard laboratory safety practices should always be followed when handling this chemical intermediate.

Looking to the future, 3-methyl-4-(2-methylpropoxy)aniline is poised to play an increasingly important role in specialty chemical innovation. Its unique structural features and versatile reactivity make it a valuable tool for chemists developing next-generation materials and bioactive compounds. As synthetic methodologies continue to advance, we can expect to see even more creative applications emerging for this interesting aromatic amine derivative.